![molecular formula C₂₂¹³CH₁₉F₂N¹⁵N₂O₆ B1140552 2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine-13C,15N2 CAS No. 1267650-42-9](/img/no-structure.png)
2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine-13C,15N2
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine-13C,15N2' (DFCy2) is a novel fluorinated cytidine analogue that has been studied extensively in recent years. It is a structural analog of the natural nucleoside cytidine and is used in a variety of scientific research applications. It has been utilized in biochemical, physiological, and pharmacological studies due to its unique structure and properties.
Scientific Research Applications
Synthesis and Potential Antineoplastic Applications
A study by Yoshimura et al. (1997) described the synthesis of novel 2'-deoxycytidine antimetabolites, including various 2'-modified 2'-deoxy-4'-thiocytidines, which are considered potential antineoplastic agents. The research included the synthesis of 2'-deoxy-2',2'-difluoro derivatives as part of the process, highlighting the significance of these compounds in cancer research (Yoshimura et al., 1997).
Application in Gemcitabine Synthesis
Brown et al. (2015) reported on the linear synthesis of gemcitabine (2'-deoxy-2',2'-difluorocytidine), a drug used against several cancers. This synthesis involves a high-yielding conversion of 3,5-di-O-benzoyl-2-deoxy-2,2-difluororibose into a glycosyl urea, followed by conversion to the cytosine base. This process is significant for the manufacturing of gemcitabine, showing the relevance of 2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine-13C,15N2 in pharmaceutical synthesis (Brown, Weymouth-Wilson, & Linclau, 2015).
Inhibition of Ribonucleotide Reductase
Baker et al. (1991) found that derivatives of 2'-deoxy-2',2'-difluorocytidine function as potent inhibitors of the Escherichia coli ribonucleoside diphosphate reductase. This property is crucial in understanding the biochemical pathways involved in bacterial growth and has potential implications for antibacterial drug development (Baker et al., 1991).
Antitumor Properties and Derivative Synthesis
Research by Yamashita et al. (1987) involved the synthesis and evaluation of various acyl derivatives of 2'-deoxy-5-trifluoromethyluridine, closely related to this compound. They explored these compounds for their antitumor activities, indicating the broader potential of such modified nucleosides in cancer treatment (Yamashita et al., 1987).
Mechanism of Action
Target of Action
The primary target of 2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine-13C,15N2 is the enzyme equilibrative nucleoside transporter (ENT) . This enzyme plays a crucial role in the metabolism of the compound.
Mode of Action
2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine-13C,15N2 is metabolized by the enzyme ENT to form 2’-deoxy-2’,2’-difluorocytidine (DFD) . This metabolite is then incorporated into DNA, which is a critical step in its mode of action .
Biochemical Pathways
The biochemical pathway affected by 2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine-13C,15N2 involves the incorporation of the DFD metabolite into DNA . This process can interfere with DNA replication and transcription, leading to downstream effects such as cell cycle arrest and apoptosis.
Pharmacokinetics
It is known that the compound is soluble in dmso and ethyl acetate , which suggests that it may have good bioavailability
Result of Action
The incorporation of the DFD metabolite into DNA can lead to DNA damage and trigger apoptosis, or programmed cell death . This makes 2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine-13C,15N2 a potential antitumor compound .
Action Environment
The action of 2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine-13C,15N2 can be influenced by various environmental factors. For instance, the activity of the ENT enzyme can be affected by factors such as pH and temperature. Additionally, the stability of the compound may be influenced by storage conditions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine-13C,15N2' can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "2'-Deoxy-2',2'-difluorocytidine-13C,15N2'", "Benzoyl chloride", "Pyridine", "Triethylamine", "Methanol", "Chloroform", "Sodium bicarbonate", "Hydrochloric acid", "Sodium sulfate" ], "Reaction": [ "Step 1: 2'-Deoxy-2',2'-difluorocytidine-13C,15N2' is reacted with benzoyl chloride, pyridine, and triethylamine in chloroform to produce 2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine-13C,15N2'", "Step 2: The resulting product from step 1 is purified by column chromatography using methanol and chloroform as the eluent", "Step 3: The purified product from step 2 is reacted with sodium bicarbonate and hydrochloric acid in methanol to remove the benzoyl protecting groups and produce 2'-Deoxy-2',2'-difluorocytidine-13C,15N2'", "Step 4: The resulting product from step 3 is purified by column chromatography using methanol and chloroform as the eluent", "Step 5: The purified product from step 4 is reacted with sodium sulfate and methanol to produce 2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine-13C,15N2'", "Step 6: The resulting product from step 5 is purified by column chromatography using methanol and chloroform as the eluent to obtain the final product" ] } | |
CAS RN |
1267650-42-9 |
Molecular Formula |
C₂₂¹³CH₁₉F₂N¹⁵N₂O₆ |
Molecular Weight |
474.39 |
synonyms |
2’-Deoxy-2’,2’-difluoro-3’,5’-bis-O-benzoylcytidine-13C,15N2; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.